Cas no 2172458-92-1 (2,2-dimethyl-3-sulfanylcyclobutan-1-ol)

• Product Name: 2,2-dimethyl-3-sulfanylcyclobutan-1-ol
• CAS No: 2172458-92-1
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6429498
• PubChem ID: 165518179
• Update Time: 2025-06-09

2,2-dimethyl-3-sulfanylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-sulfanylcyclobutan-1-ol
• EN300-1288606
• 2172458-92-1

• Inchi： 1S/C6H12OS/c1-6(2)4(7)3-5(6)8/h4-5,7-8H,3H2,1-2H3
• InChI Key： OMZNJIUPFGXARW-UHFFFAOYSA-N
• SMILES： SC1CC(C1(C)C)O

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.2Ų

Additional information on 2,2-dimethyl-3-sulfanylcyclobutan-1-ol

Introduction to 2,2-dimethyl-3-sulfanylcyclobutan-1-ol (CAS No. 2172458-92-1)

2,2-dimethyl-3-sulfanylcyclobutan-1-ol (CAS No. 2172458-92-1) is a cyclic organic compound characterized by its unique structural features and potential applications in various fields of chemistry and biology. This compound, with the molecular formula C₇H₁₄OS, has garnered significant attention due to its potential in pharmaceutical and synthetic chemistry research.

The chemical structure of 2,2-dimethyl-3-sulfanylcyclobutan-1-ol consists of a cyclobutane ring with a hydroxyl group (-OH) and a sulfur-containing substituent (-S). The presence of these functional groups imparts specific chemical properties that make it an interesting subject for both academic and industrial research. The dimethyl substitution on the cyclobutane ring further enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of cyclic compounds has been a focal point in organic chemistry due to their diverse biological activities and potential therapeutic applications. 2,2-dimethyl-3-sulfanylcyclobutan-1-ol is no exception. Research has shown that compounds with similar structures exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and antimicrobial activities. These findings have spurred interest in exploring the potential of 2,2-dimethyl-3-sulfanylcyclobutan-1-ol in drug discovery and development.

The synthesis of 2,2-dimethyl-3-sulfanylcyclobutan-1-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of linear precursors followed by functional group modifications. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for its large-scale application in various industries.

In the context of pharmaceutical research, 2,2-dimethyl-3-sulfanylcyclobutan-1-ol has been investigated for its potential as a lead compound in the development of new drugs. Its unique structure allows it to interact with specific biological targets, making it a promising candidate for therapeutic interventions. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in disease pathways, such as kinases and proteases.

Beyond its pharmaceutical applications, 2,2-dimethyl-3-sulfanylcyclobutan-1-ol has also found use in materials science and chemical synthesis. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Additionally, the compound's reactivity with various functional groups allows it to serve as a versatile building block for the synthesis of polymers and other advanced materials.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the biodegradability and ecotoxicity of 2,2-dimethyl-3-sulfanylcyclobutan-1-ol is ongoing to ensure that its use aligns with sustainability goals. Preliminary studies suggest that this compound has low toxicity and degrades readily under natural conditions, making it a safer alternative to other chemicals with similar functionalities.

In conclusion, 2,2-dimethyl-3-sulfanylcyclobutan-1-ol (CAS No. 2172458-92-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and insights into its behavior, the future prospects for this compound appear promising.